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Compound of Interest

Compound Name: Citreoviridin

Cat. No.: B190807

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the sample preparation and
analysis of Citreoviridin in maize, a neurotoxic mycotoxin of significant concern for food safety
and toxicology studies. The following protocols offer robust and validated techniques for the
extraction, purification, and quantification of Citreoviridin, ensuring accurate and reproducible
results.

Quantitative Data Summary

The selection of a sample preparation method can significantly impact the recovery and
sensitivity of the analysis. Below is a summary of quantitative data from validated methods for
Citreoviridin analysis in maize.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b190807?utm_src=pdf-interest
https://www.benchchem.com/product/b190807?utm_src=pdf-body
https://www.benchchem.com/product/b190807?utm_src=pdf-body
https://www.benchchem.com/product/b190807?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190807?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

] ) o Limit of
Extracti Analytic Recover Limit of .
Cleanup . Quantifi Referen
Method on al y Rate Detectio .
Method cation ce
Solvent Method (%) n (LOD)
(LOQ)
Solid-
Phase
Extractio HPLC
_ n (SPE) with
Dichloro ) 91.0 - Not
Method 1 with Fluoresc 2 nglg [1]
methane . 102.8 Reported
Silica ence
and Detection
Amino
columns
~_ Multiple-
Acetonitri )
Impurity LC- 77.5 - Not Not
Method 2  le:Water )
Adsorptio  MS/MS 98.4 Reported  Reported
(70:30)
n (MIA)
Acetonitri
le with 0.53 -
QUEChE  LC- 80.77 - Not
Method 3  0.1% 89.28 [2]
) RS MS/MS 109.83 Reported
Formic ug/Kg
Acid

Note: Recovery rates and detection limits can vary based on the specific maize matrix,

contamination level, and instrumentation used.

Experimental Protocols
Protocol 1: Dichloromethane Extraction with SPE

Cleanup

This protocol is a reliable method for the quantitative determination of Citreoviridin in maize

and is suitable for analysis by HPLC with fluorescence detection.[1]

1. Sample Preparation and Extraction:
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Grind a representative sample of maize to a fine powder (e.g., to pass a 20-mesh sieve).
Weigh 50 g of the ground maize into a 500 mL blender jar.

Add 200 mL of dichloromethane to the blender jar.

Blend at high speed for 2 minutes.

Filter the extract through fluted filter paper into a 250 mL graduated cylinder.

Record the volume of the filtrate.

Transfer the filtrate to a 500 mL round-bottom flask and evaporate to dryness using a rotary
evaporator at a temperature not exceeding 50°C.

. Solid-Phase Extraction (SPE) Cleanup:
Silica SPE Column:
o Condition a silica SPE cartridge (e.g., 6 mL, 500 mg) by washing with 6 mL of hexane.

o Dissolve the residue from the extraction step in 2 mL of dichloromethane and apply it to
the conditioned silica cartridge.

o Wash the flask with another 2 mL of dichloromethane and add it to the cartridge.

o Wash the cartridge with 6 mL of hexane, followed by 6 mL of dichloromethane. Discard
these washes.

o Elute the Citreoviridin from the silica cartridge with 10 mL of dichloromethane:acetone
(9:1, viv).

o Collect the eluate and evaporate to dryness under a gentle stream of nitrogen.
Amino SPE Column:

o Condition an amino SPE cartridge (e.g., 3 mL, 500 mg) by washing with 5 mL of hexane.
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o Dissolve the residue from the silica cleanup in 2 mL of dichloromethane and apply it to the
conditioned amino cartridge.

o Wash the cartridge with 5 mL of dichloromethane:hexane (1:1, v/v). Discard the wash.
o Elute the Citreoviridin with 10 mL of dichloromethane:acetone (9:1, v/v).
o Collect the eluate and evaporate to dryness.
o Reconstitute the final residue in a known volume of mobile phase for HPLC analysis.
3. HPLC Analysis:
e Column: Normal-phase silica column.
o Mobile Phase: Ethyl acetate-hexane (75 + 25).[1]
e Flow Rate: 1.5 mL/min.[1]
» Detection: Fluorescence detector with excitation at 388 nm and emission at 480 nm.[1]

e Injection Volume: 100 pL.

Protocol 2: Acetonitrile Extraction with QUEChERS
Cleanup

The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined
approach for multi-mycotoxin analysis and can be adapted for Citreoviridin, particularly for LC-
MS/MS analysis.[2]

1. Sample Preparation and Extraction:
» Weigh 5 g of homogenized maize sample into a 50 mL centrifuge tube.
e Add 10 mL of acetonitrile with 0.1% formic acid.

o Add the QUEChERS extraction salts (e.g., 4 g MgSOa, 1 g NaCl, 1 g sodium citrate tribasic
dihydrate, 0.5 g sodium citrate dibasic sesquihydrate).
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Vortex vigorously for 1 minute.
Centrifuge at 4000 rpm for 5 minutes.
. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Take a 1 mL aliquot of the supernatant (acetonitrile layer) and transfer it to a 2 mL d-SPE
tube containing a cleanup sorbent (e.g., 150 mg MgS0Oa4, 50 mg PSA, 50 mg C18).

Vortex for 30 seconds.
Centrifuge at 10,000 rpm for 5 minutes.

Filter the supernatant through a 0.22 um filter into an autosampler vial for LC-MS/MS
analysis.

. LC-MS/MS Analysis:
Column: A C18 reversed-phase column is typically used.

Mobile Phase: A gradient of water and methanol or acetonitrile, both containing a small
percentage of a modifier like formic acid or ammonium formate, is common.

lonization Mode: Electrospray ionization (ESI) in positive mode is generally suitable for
Citreoviridin.

MS/MS Detection: Monitor for specific precursor and product ion transitions for Citreoviridin
to ensure selectivity and sensitivity.

Visualizations
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Caption: Experimental workflow for Citreoviridin analysis in maize.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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